Cas no 1780346-84-0 (2-(4-Bromopyrimidin-5-yl)acetic acid)

• Product Name: 2-(4-Bromopyrimidin-5-yl)acetic acid
• CAS No: 1780346-84-0
• MF: C₆H₅BrN₂O₂
• MW: 217.020100355148
• CID: 4826581
• Update Time: 2025-06-13

2-(4-Bromopyrimidin-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromopyrimidine-5-acetic acid
• 2-(4-Bromopyrimidin-5-yl)acetic acid

• Inchi： 1S/C6H5BrN2O2/c7-6-4(1-5(10)11)2-8-3-9-6/h2-3H,1H2,(H,10,11)
• InChI Key： GPHRWRJEXXIQMR-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=CN=1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• XLogP3: 0.7
• Topological Polar Surface Area: 63.1

Additional information on 2-(4-Bromopyrimidin-5-yl)acetic acid

Recent Advances in the Application of 2-(4-Bromopyrimidin-5-yl)acetic acid (CAS: 1780346-84-0) in Chemical Biology and Pharmaceutical Research

2-(4-Bromopyrimidin-5-yl)acetic acid (CAS: 1780346-84-0) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have highlighted its utility in medicinal chemistry due to its unique structural properties, which allow for versatile modifications and functionalizations. This research brief consolidates the latest findings on this compound, focusing on its applications, synthetic pathways, and biological activities.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-(4-Bromopyrimidin-5-yl)acetic acid as a precursor in the synthesis of Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound to develop a series of derivatives with enhanced selectivity and potency against BTK, a critical target in the treatment of B-cell malignancies. The study reported a 40% improvement in inhibitory activity compared to previous generations of inhibitors, underscoring the compound's potential in oncology drug development.

In addition to its role in kinase inhibitor development, 2-(4-Bromopyrimidin-5-yl)acetic acid has been investigated for its application in PROTAC (Proteolysis Targeting Chimera) technology. A recent preprint on bioRxiv detailed its incorporation into heterobifunctional molecules designed to degrade oncogenic proteins. The study showcased the compound's ability to serve as a linker between E3 ligase ligands and target protein binders, facilitating the selective degradation of pathological proteins in cellular models of breast cancer.

The synthetic accessibility of 2-(4-Bromopyrimidin-5-yl)acetic acid has also been a focus of recent research. A 2024 publication in Organic Process Research & Development presented an optimized, scalable synthesis route with improved yield (85%) and purity (>99%). This advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications. The new protocol employs green chemistry principles, reducing the environmental impact of the synthesis process.

Structural-activity relationship (SAR) studies have revealed that the bromine atom at the 4-position of the pyrimidine ring in 2-(4-Bromopyrimidin-5-yl)acetic acid plays a crucial role in molecular recognition processes. Computational docking simulations, as reported in a recent ACS Medicinal Chemistry Letters article, demonstrate that this moiety facilitates key hydrophobic interactions with target proteins while maintaining sufficient polarity for aqueous solubility. This balance makes the compound particularly valuable in drug design.

Emerging applications of 2-(4-Bromopyrimidin-5-yl)acetic acid extend beyond traditional small molecule drugs. A groundbreaking study in Nature Chemical Biology described its use in the development of covalent inhibitors that target cysteine residues in SARS-CoV-2 main protease. The researchers leveraged the reactivity of the bromopyrimidine moiety to create irreversible inhibitors with nanomolar potency, offering a potential strategy for combating COVID-19 and other coronavirus infections.

As research progresses, 2-(4-Bromopyrimidin-5-yl)acetic acid continues to demonstrate its versatility in chemical biology and pharmaceutical development. Its unique combination of synthetic accessibility, structural flexibility, and biological activity positions it as a valuable building block for future drug discovery efforts. Ongoing studies are exploring its potential in additional therapeutic areas, including neurodegenerative diseases and autoimmune disorders, further expanding its impact on biomedical research.